4,5-dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride
Overview
Description
4,5-dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride is a chemical compound with the molecular formula C9H10Cl2N.HCl. It is also known as AGN-PC-0F3 or AGN-PC-0F3 hydrochloride. This compound has been widely studied for its potential use in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
Antimicrobial Activity
4,5-Dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride: has been studied for its potential as an antimicrobial agent. The compound’s structure suggests it could be effective against a range of microbial pathogens. Research indicates that similar structures exhibit activity against bacteria such as Staphylococcus aureus and Escherichia coli .
Anticancer Properties
Compounds with a similar indole backbone have shown promise in anticancer research. The dichloro and dihydro modifications on the indole ring of 4,5-dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride may enhance its interaction with cancer cell lines, leading to potential therapeutic applications .
Anti-inflammatory Uses
The indenamine structure is known to possess anti-inflammatory properties. This compound, with its specific chloro and amine substitutions, could be a candidate for the development of new anti-inflammatory drugs, potentially offering a novel mechanism of action .
Neuroprotective Effects
Indenamine derivatives have been explored for their neuroprotective effects4,5-Dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride could be valuable in the study of neurodegenerative diseases and the development of treatments that protect neuronal cells .
Antiparasitic Activity
The structural similarity of 4,5-dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride to other heterocyclic compounds that exhibit antiparasitic activity suggests it could be effective in treating parasitic infections. Further research could uncover its potential against specific parasites .
Drug Synthesis and Development
This compound could serve as a key intermediate in the synthesis of various drugs. Its chemical structure allows for multiple points of functionalization, making it a versatile building block in medicinal chemistry .
properties
IUPAC Name |
4,5-dichloro-2,3-dihydro-1H-inden-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2N.ClH/c10-7-3-1-5-6(9(7)11)2-4-8(5)12;/h1,3,8H,2,4,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICIBFUJIWWXRFH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=CC(=C2Cl)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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